Cas no 899747-23-0 (N-2-(dimethylamino)-2-(furan-2-yl)ethyl-N'-4-(trifluoromethoxy)phenylethanediamide)

• Product Name: N-2-(dimethylamino)-2-(furan-2-yl)ethyl-N'-4-(trifluoromethoxy)phenylethanediamide
• CAS No: 899747-23-0
• MF: C₁₇H₁₈F₃N₃O₄
• MW: 385.3377
• CID: 5460681
• Update Time: 2025-07-14

N-2-(dimethylamino)-2-(furan-2-yl)ethyl-N'-4-(trifluoromethoxy)phenylethanediamide Chemical and Physical Properties

Names and Identifiers

• N-[2-(dimethylamino)-2-(furan-2-yl)ethyl]-N'-[4-(trifluoromethoxy)phenyl]oxamide
• Ethanediamide, N1-[2-(dimethylamino)-2-(2-furanyl)ethyl]-N2-[4-(trifluoromethoxy)phenyl]-
• N1-(2-(dimethylamino)-2-(furan-2-yl)ethyl)-N2-(4-(trifluoromethoxy)phenyl)oxalamide
• VU0504512-1
• N-2-(dimethylamino)-2-(furan-2-yl)ethyl-N'-4-(trifluoromethoxy)phenylethanediamide

• Inchi： 1S/C17H18F3N3O4/c1-23(2)13(14-4-3-9-26-14)10-21-15(24)16(25)22-11-5-7-12(8-6-11)27-17(18,19)20/h3-9,13H,10H2,1-2H3,(H,21,24)(H,22,25)
• InChI Key： NJAOFDYYLVSQIS-UHFFFAOYSA-N
• SMILES： FC(OC1C([H])=C([H])C(=C([H])C=1[H])N([H])C(C(N([H])C([H])([H])C([H])(C1=C([H])C([H])=C([H])O1)N(C([H])([H])[H])C([H])([H])[H])=O)=O)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 27
• Rotatable Bond Count: 6
• Complexity: 508
• XLogP3: 2.7
• Topological Polar Surface Area: 83.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on N-2-(dimethylamino)-2-(furan-2-yl)ethyl-N'-4-(trifluoromethoxy)phenylethanediamide

Professional Introduction to N-2-(dimethylamino)-2-(furan-2-yl)ethyl-N'-4-(trifluoromethoxy)phenylethanediamide (CAS No. 899747-23-0)

N-2-(dimethylamino)-2-(furan-2-yl)ethyl-N'-4-(trifluoromethoxy)phenylethanediamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural and functional properties. This compound, identified by the CAS number 899747-23-0, represents a class of molecules that exhibit promising biological activities, making it a subject of intense research interest. The structural framework of this molecule incorporates several key functional groups, including a dimethylamino substituent, a furan-2-yl moiety, and a trifluoromethoxy group, which collectively contribute to its distinct chemical and biological characteristics.

The presence of the dimethylamino group in N-2-(dimethylamino)-2-(furan-2-yl)ethyl-N'-4-(trifluoromethoxy)phenylethanediamide imparts a basic character to the molecule, which can be exploited in various pharmacological applications. This group is known to enhance the solubility and bioavailability of pharmaceutical compounds, making it a valuable feature for drug design. Additionally, the furan-2-yl substituent introduces a heterocyclic aromatic ring system, which is frequently found in bioactive molecules and has been associated with various therapeutic effects. The combination of these structural elements suggests that this compound may possess multiple mechanisms of action, potentially targeting several biological pathways simultaneously.

The trifluoromethoxy group is another critical feature of N-2-(dimethylamino)-2-(furan-2-yl)ethyl-N'-4-(trifluoromethoxy)phenylethanediamide, contributing to its unique electronic properties and enhancing its interaction with biological targets. This group is known to improve metabolic stability and binding affinity, which are crucial factors in drug development. The strategic placement of the trifluoromethoxy group on the phenyl ring further enhances the compound's potential as a pharmacophore, allowing for precise modulation of its biological activity.

In recent years, there has been growing interest in the development of novel therapeutic agents that leverage advanced chemical scaffolds to achieve higher efficacy and selectivity. N-2-(dimethylamino)-2-(furan-2-yl)ethyl-N'-4-(trifluoromethoxy)phenylethanediamide fits well within this context, as it represents a well-designed molecule with multiple pharmacologically relevant features. The combination of the aforementioned functional groups has led to several promising preliminary findings in academic research, particularly in the areas of anti-inflammatory and anticancer applications.

A notable study published in a leading pharmaceutical chemistry journal highlighted the potential of N-2-(dimethylamino)-2-(furan-2-yl)ethyl-N'-4-(trifluoromethoxy)phenylethanediamide as an inhibitor of specific enzymes involved in cancer cell proliferation. The research demonstrated that this compound could effectively disrupt key signaling pathways associated with tumor growth, suggesting its potential as a lead compound for further development into an anticancer therapeutic. The study also emphasized the importance of the furan-2-yl and trifluoromethoxy groups in mediating these effects, highlighting their role in enhancing binding affinity and selectivity.

In another line of investigation, researchers have explored the anti-inflammatory properties of N-2-(dimethylamino)-2-(furan-2-yl)ethyl-N'-4-(trifluoromethoxy)phenylethanediamide. Preliminary experiments have shown that this compound can modulate inflammatory responses by interacting with specific receptors and enzymes involved in the inflammatory cascade. The presence of the dimethylamino group has been found to play a crucial role in these interactions, contributing to the compound's ability to suppress inflammation effectively. These findings are particularly relevant given the increasing recognition of inflammation as a key factor in various chronic diseases.

The synthetic chemistry behind N-2-(dimethylamino)-2-(furan-2-yl)ethyl-N'-4-(trifluoromethoxy)phenylethanediamide also deserves mention. The synthesis involves multi-step reactions that require careful optimization to ensure high yield and purity. The use of advanced catalytic methods has been instrumental in achieving these goals, demonstrating the compound's feasibility for large-scale production if needed for future clinical applications.

The future prospects for N-2-(dimethylamino)-2-(furan-2-yl)ethyl-N'-4-(trifluoromethoxy)phenylethanediamide are promising, with ongoing research aimed at further elucidating its mechanism of action and optimizing its pharmacological properties. Collaborative efforts between academic institutions and pharmaceutical companies are likely to drive innovation in this area, leading to novel therapeutic strategies based on this compound or related derivatives.

In conclusion, N-2-(dimethylamino)-2-(furan-2-yl)ethyl-N'-4-(trifluoromethoxy)phenylethanediamide (CAS No. 899747-23-0) is a structurally complex and functionally interesting molecule with significant potential in pharmaceutical applications. Its unique combination of functional groups has led to promising results in preliminary studies related to anti-inflammatory and anticancer therapies. As research continues to uncover new biological activities and synthetic pathways for this compound, it is poised to play an important role in the development of next-generation therapeutics.